

A Researcher's Guide to Delta-Opioid Receptor Selectivity of Enkephalin Analogs

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Leu-enkephalin-arg*

Cat. No.: *B12325297*

[Get Quote](#)

Introduction: The Quest for Selective Pain Relief

The opioid system is a cornerstone of pain management, yet its therapeutic potential is often shadowed by the severe side effects associated with conventional analgesics like morphine. These drugs primarily target the mu-opioid receptor (MOR), which, while effective for pain relief, also mediates undesirable effects such as respiratory depression, tolerance, and addiction.^[1] This has propelled a decades-long search for safer alternatives, with the delta-opioid receptor (DOR) emerging as a highly promising target.

Endogenous opioid peptides, known as enkephalins, naturally exhibit a preference for the DOR. There are two primary forms: Leu-enkephalin (Tyr-Gly-Gly-Phe-Leu) and Met-enkephalin (Tyr-Gly-Gly-Phe-Met). While they possess intrinsic analgesic properties, their therapeutic utility is hampered by poor metabolic stability and only moderate selectivity for DOR over MOR.^{[2][3]} The strategic chemical modification of the enkephalin scaffold has therefore become a critical endeavor in modern medicinal chemistry. The goal is to engineer analogs with vastly improved selectivity and drug-like properties, unlocking the potential for potent analgesia without the classical MOR-associated liabilities.^[3]

This guide provides an in-depth comparison of key enkephalin analogs, focusing on the structural modifications that confer high DOR selectivity. We will delve into the experimental methodologies used to quantify this selectivity, offering detailed protocols and explaining the causal relationships behind experimental design choices.

The Structural Architecture of DOR Selectivity

The transformation of the flexible, short-lived native enkephalin pentapeptide into a highly selective pharmacological tool is a story of rational drug design. The key lies in introducing specific structural constraints and modifications that lock the molecule into a conformation preferentially recognized by the DOR.

Conformational Constraint: The Power of Cyclization

The native enkephalin peptide is highly flexible, capable of adopting numerous conformations in solution. This flexibility is a liability, as only a specific conformation is "active" at the receptor. The breakthrough in achieving high DOR selectivity came from rigidifying the peptide backbone.

The quintessential example is [D-Pen²,D-Pen⁵]enkephalin (DPDPE), the first synthetic, highly selective DOR agonist.^[4] The innovation in DPDPE was the substitution of the glycine at position 2 and the leucine/methionine at position 5 with D-penicillamine (Pen) residues. The thiol groups of the two Pen residues form an intramolecular disulfide bond, creating a constrained 14-membered ring.^[4] This cyclization dramatically reduces the molecule's conformational freedom, forcing it into a folded structure that presents the key pharmacophoric elements—the N-terminal tyrosine (the "message") and the phenylalanine at position 4—in an optimal orientation for high-affinity binding to the DOR, while being poorly recognized by the MOR.^[5] This structural pre-organization is a fundamental principle for enhancing receptor selectivity.

Fine-Tuning via Phenylalanine (Phe⁴) Substitution

With a conformationally stable scaffold like DPDPE, the Phe⁴ residue becomes a critical locus for fine-tuning receptor affinity and selectivity.

- Halogenation: Introducing halogens (e.g., fluorine, chlorine, bromine) at the para-position of the Phe⁴ aromatic ring can significantly enhance DOR affinity and selectivity.^{[6][7]} For

example, [p-CIPhe⁴]DPDPE was found to be approximately 5-fold more selective for the DOR than the parent DPDPE molecule in radioligand binding assays.[6] This is likely due to altered electronic and steric interactions within the receptor's binding pocket.

- **Topographical Modification:** Even subtle steric changes can have profound effects. The addition of a methyl group to the beta-carbon of the Phe⁴ residue in DPDPE created some of the most selective DOR ligands ever reported. The analog [(2S,3S)-beta-MePhe⁴]DPDPE demonstrates an astonishing 1800-fold selectivity in binding to the DOR over the MOR.[8] This highlights the exquisite sensitivity of the DOR binding pocket to the precise shape and volume of the ligand.

Backbone Isosterism: Interrogating the Amide Bonds

The peptide backbone itself is not immutable. Systematically replacing the amide bonds (–CO–NH–) with non-hydrolyzable mimics, such as a trans-alkene (–CH=CH–), serves two purposes: it increases resistance to peptidase degradation and probes the structural importance of each amide bond for receptor interaction. Studies on Leu-enkephalin have shown that replacing the Tyr¹-Gly² amide bond with an E-alkene is well-tolerated, maintaining biological activity.[3] However, the same modification at the Gly²-Gly³ position is highly detrimental, indicating that this specific amide bond is critical for establishing intra- or intermolecular interactions essential for receptor binding and activation.[3]

Quantitative Comparison of Enkephalin Analog Selectivity


The efficacy of these structural modifications is quantified through rigorous in vitro assays. The primary metric for selectivity is the ratio of binding affinities for the MOR versus the DOR. A higher ratio signifies greater DOR selectivity.

Compound	MOR Affinity (K _i , nM)	DOR Affinity (K _i , nM)	Selectivity Ratio (K _i MOR / K _i DOR)	Reference(s)
Leu-Enkephalin	~25	~5	~5	[9]
DPDPE	~2600	~1.5	~1700	[6]
[p-CIPhe ⁴]DPDPE	~8600	~1.5	~5700	[6]
[(2S,3S)-β-MePhe ⁴]DPDPE	~3800	~2.1	~1800	[8]
Deltorphin II	~1800	~0.2	~9000	[10]

Note: K_i values can vary between studies based on experimental conditions (e.g., tissue preparation, radioligand used). The data presented is for comparative purposes.

Experimental Guide: Methodologies for Determining Selectivity

A comprehensive pharmacological characterization relies on a multi-assay approach. Binding assays determine affinity, while functional assays measure the biological consequence of that binding, providing a complete picture of a compound's profile.



[Click to download full resolution via product page](#)

Caption: Overall workflow for characterizing enkephalin analog selectivity.

Method 1: Radioligand Binding Assays (The Gold Standard for Affinity)

Causality: Radioligand binding assays are the definitive method for quantifying the affinity of a compound for a specific receptor.[11] The principle is competitive displacement: the unlabeled test compound (your enkephalin analog) competes with a known, radioactively labeled ligand ($[^3\text{H}]$ -ligand) for binding to the receptor. The concentration of the test compound that displaces 50% of the radioligand is its IC_{50} . This value is then converted to the equilibrium dissociation constant (K_i), which reflects the true affinity of the ligand for the receptor.

Detailed Protocol: Competitive Binding Assay

- Materials & Reagents:

- Receptor Source: Cell membranes from stable cell lines (e.g., HEK-293, CHO) recombinantly expressing either the human mu-opioid receptor (hMOR) or delta-opioid receptor (hDOR).[\[11\]](#)[\[12\]](#)
- DOR Radioligand: [³H]-DPDPE or [³H]-Naltrindole (a DOR antagonist).
- MOR Radioligand: [³H]-DAMGO (a selective MOR agonist).[\[11\]](#)
- Non-specific Binding Control: Naloxone (a non-selective opioid antagonist) at a high concentration (e.g., 10 μM).[\[12\]](#)
- Assay Buffer: 50 mM Tris-HCl, pH 7.4.[\[12\]](#)
- Apparatus: 96-well plates, cell harvester with glass fiber filters, liquid scintillation counter.[\[12\]](#)
- Procedure:
 1. Membrane Preparation: Thaw frozen cell membranes on ice and resuspend in ice-cold assay buffer to a final protein concentration of 10-20 μg per well.[\[12\]](#)
 2. Assay Setup (in a 96-well plate, in triplicate):
 - Total Binding: Add assay buffer, radioligand (at a concentration near its K_d, e.g., 0.5-1.0 nM), and membrane suspension.
 - Non-specific Binding (NSB): Add Naloxone (10 μM final concentration), radioligand, and membrane suspension. This determines the amount of radioligand that binds to non-receptor components.
 - Competitive Binding: Add assay buffer, radioligand, varying concentrations of the test enkephalin analog (typically from 10⁻¹¹ to 10⁻⁵ M), and membrane suspension.[\[12\]](#)
 3. Incubation: Incubate the plate at room temperature (or 30 °C) for 60-120 minutes to allow the binding to reach equilibrium.[\[12\]](#)[\[13\]](#)
 4. Filtration: Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand

from the unbound. Wash the filters multiple times with ice-cold assay buffer.[13]

5. Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

- Data Analysis:

1. Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

2. Plot the percent specific binding against the log concentration of the test compound.


3. Fit the data to a sigmoidal dose-response curve (variable slope) using software like GraphPad Prism to determine the IC₅₀ value.

4. Calculate the Ki value using the Cheng-Prusoff equation: $K_i = IC_{50} / (1 + [L]/K_d)$, where [L] is the concentration of the radioligand and K_d is its dissociation constant for the receptor.

[13]

Method 2: Functional Assays (Measuring Biological Response)

Binding does not always equate to function. Functional assays are crucial to determine if the analog acts as an agonist (activates the receptor), antagonist (blocks the receptor), or partial agonist.



[Click to download full resolution via product page](#)

Caption: Key signaling pathways following DOR activation by an agonist.

A) cAMP Inhibition Assay

Causality: The DOR is canonically coupled to inhibitory G-proteins (Gai/o).^[14] When an agonist binds, the activated Gai subunit inhibits the enzyme adenylyl cyclase. This leads to a measurable decrease in the intracellular concentration of the second messenger, cyclic adenosine monophosphate (cAMP). This assay directly measures the primary, G-protein-dependent signaling output of the receptor.

Detailed Protocol: Forskolin-Stimulated cAMP Assay

- Materials & Reagents:
 - Cell Line: HEK-293 or CHO cells stably expressing the hDOR.
 - Stimulant: Forskolin (a direct activator of adenylyl cyclase used to create a high baseline cAMP level to measure inhibition against).
 - cAMP Detection Kit: A commercial kit based on HTRF (Homogeneous Time-Resolved Fluorescence) or a bioluminescent reporter like GloSensor™.^{[15][16]}
 - Assay Plates: White, opaque 96- or 384-well plates suitable for luminescence/fluorescence detection.^[16]
- Procedure:
 1. Cell Seeding: Plate the cells in the assay plates and incubate overnight to allow for adherence.^[16]
 2. Agonist Treatment: Remove the culture medium and replace it with buffer containing various concentrations of the enkephalin analog. Incubate for 10-15 minutes at room temperature.
 3. Stimulation: Add forskolin to all wells (except for a negative control) to a final concentration that elicits a submaximal cAMP response (typically 1-10 μ M, must be optimized).^[16] Incubate for 15-20 minutes.

4. Lysis and Detection: Lyse the cells and measure intracellular cAMP levels according to the manufacturer's protocol for your chosen detection kit.[\[17\]](#)

- Data Analysis:

1. Normalize the data: Set the signal from cells treated with forskolin alone as 0% inhibition and the signal from unstimulated cells as 100% inhibition.

2. Plot the percent inhibition of the forskolin response against the log concentration of the enkephalin analog.

3. Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (the concentration that produces 50% of the maximal inhibitory effect) and the Emax (maximal effect).

B) β -Arrestin Recruitment Assay

Causality: Beyond G-protein signaling, agonist binding can trigger G protein-coupled receptor kinases (GRKs) to phosphorylate the receptor's intracellular domains. This phosphorylated receptor acts as a docking site for β -arrestin proteins.[\[1\]](#)[\[18\]](#) β -arrestin recruitment mediates receptor internalization and can initiate distinct, G-protein-independent signaling cascades, which have been implicated in some of the undesirable effects of opioid agonists.[\[1\]](#) This assay is critical for identifying "biased agonists"—ligands that preferentially activate one pathway (e.g., G-protein) over another (β -arrestin).[\[19\]](#)

Detailed Protocol: Enzyme Fragment Complementation (EFC) Assay

- Materials & Reagents:

- Cell Line: A specialized cell line (e.g., PathHunter®) co-expressing the hDOR fused to a small enzyme fragment (ProLink™) and β -arrestin 2 fused to the larger, complementary enzyme fragment (Enzyme Acceptor).[\[18\]](#)

- Detection Reagents: Substrate solution provided with the commercial assay kit.

- Assay Plates: White, opaque 96- or 384-well plates.

- Procedure:

1. Cell Seeding: Plate the engineered cells according to the manufacturer's protocol.
 2. Agonist Treatment: Add varying concentrations of the enkephalin analog to the wells.
 3. Incubation: Incubate the plate for 60-90 minutes at 37°C to allow for receptor activation and β -arrestin recruitment. When β -arrestin binds to the receptor, the two enzyme fragments are brought into proximity, forming an active enzyme.
 4. Detection: Add the substrate solution to all wells and incubate for a further 60 minutes in the dark. The active enzyme will process the substrate, generating a chemiluminescent signal.
 5. Measurement: Read the luminescence using a plate-reading luminometer.
- Data Analysis:
 1. Normalize the data to a reference full agonist (e.g., DPDPE).
 2. Plot the luminescent signal against the log concentration of the test compound.
 3. Fit the data to a sigmoidal dose-response curve to determine the EC_{50} and E_{max} for β -arrestin 2 recruitment.

Conclusion and Future Outlook

The development of highly selective DOR agonists from the native enkephalin template is a triumph of medicinal chemistry and pharmacology. Through strategic structural modifications—primarily conformational constraint via cyclization and fine-tuning at the Phe⁴ position—researchers have created powerful molecular tools with selectivity ratios thousands of times greater than the endogenous peptides.

A rigorous and multi-faceted approach to characterization is non-negotiable. Radioligand binding assays provide the foundational data on receptor affinity, while a suite of functional assays, including cAMP inhibition and β -arrestin recruitment, is essential to build a complete picture of a compound's pharmacological signature. This detailed understanding, particularly of signaling bias, is critical for advancing the next generation of DOR-targeted therapeutics, which hold the promise of providing potent pain relief with a significantly improved safety profile.

References

- Mosberg, H. I., Hurst, R., Hruby, V. J., Gee, K., Yamamura, H. I., Galligan, J. J., & Burks, T. F. (1983). Bis-penicillamine enkephalins possess highly improved specificity toward delta opioid receptors. *Proceedings of the National Academy of Sciences*, 80(19), 5871-5874. [[Link](#)]
- Shenderovich, M. D., et al. (1995). [D-Pen2,D-Pen5]enkephalin analogues with increased affinity and selectivity for delta opioid receptors. *Journal of Medicinal Chemistry*, 38(17), 3478-3484. [[Link](#)]
- Liao, S., et al. (1998). De novo design, synthesis, and biological activities of high-affinity and selective non-peptide agonists of the delta-opioid receptor. *Journal of Medicinal Chemistry*, 41(24), 4767-4776. [[Link](#)]
- Mollica, A., et al. (1997). Cyclic enkephalin analogues with exceptional potency and selectivity for delta-opioid receptors. *Journal of Medicinal Chemistry*, 40(24), 3957-3962. [[Link](#)]
- Nagase, H., et al. (2012). Synthesis of quinolinomorphinan derivatives as highly selective δ opioid receptor ligands. *Bioorganic & Medicinal Chemistry Letters*, 22(19), 6141-6144. [[Link](#)]
- Mosberg, H. I., et al. (1995). [Cyclic] [D-Pen2,D-Pen5]enkephalin analogs with increased affinity and selectivity for .delta.-opioid receptors. *Journal of Medicinal Chemistry*, 38(17), 3478-3484. [[Link](#)]
- Jones, R. M., et al. (1993). Synthesis of highly mu and delta opioid receptor selective peptides containing a photoaffinity group. *Journal of Medicinal Chemistry*, 36(16), 2311-2319. [[Link](#)]
- Lent, B., et al. (1988). Structural Requirements for Delta Opioid Receptor Binding. *Journal of Medicinal Chemistry*, 31(8), 1548-1554. [[Link](#)]
- Sittampalam, G. S., et al. (2017). Measurement of cAMP for G α s- and G α i Protein-Coupled Receptors (GPCRs). *Assay Guidance Manual*. [[Link](#)]
- Chaillet, P., et al. (1988). A Highly Selective Ligand for Brain Delta Opiate Receptors, a cyclopropyl(E)Phe(4)-enkephalin Analog, Suppresses Mu Receptor-Mediated Thermal

Analgesia by Morphine. FEBS Letters, 233(2), 289-293. [\[Link\]](#)

- Lequin, O., et al. (2010). Exploring the Backbone of Enkephalins To Adjust Their Pharmacological Profile for the δ -Opioid Receptor. ACS Chemical Neuroscience, 1(10), 680-691. [\[Link\]](#)
- ResearchGate. (n.d.). μ -opioid agonist β -arrestin recruitment assay. [Image]. ResearchGate. [\[Link\]](#)
- Sittampalam, G. S., et al. (2017). Measurement of cAMP for G α s- and G α i Protein-Coupled Receptors (GPCRs). PubMed. [\[Link\]](#)
- Mosberg, H. I., et al. (1983). Bis-penicillamine enkephalins possess highly improved specificity toward delta opioid receptors. PubMed. [\[Link\]](#)
- Wikipedia. (n.d.). δ -opioid receptor. Wikipedia. [\[Link\]](#)
- Bennett, M. A., et al. (2020). The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors. Molecules, 25(23), 5649. [\[Link\]](#)
- Pasternak, G. W. (2017). Radioligand Binding Assay for an Exon 11-Associated Mu Opioid Receptor Target. Bio-protocol, 7(21), e2601. [\[Link\]](#)
- Sittampalam, G. S., et al. (2019). Measurement of cAMP for G α s-and G α i Protein-Coupled Receptors (GPCRs). Assay Guidance Manual. [\[Link\]](#)
- Lee, Y. S., et al. (2012). C-terminal Modified Enkephalin-like Tetrapeptides with Enhanced Affinities at the Kappa Opioid Receptor and Monoamine Transporters. ACS Medicinal Chemistry Letters, 3(9), 759-763. [\[Link\]](#)
- Qian, X., et al. (1994). Topographically designed analogues of [D-Pen,D-Pen5]enkephalin. Journal of Medicinal Chemistry, 37(12), 1746-1757. [\[Link\]](#)
- Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. [\[Link\]](#)

- Erspamer, V., et al. (1993). Synthesis and binding characteristics of the highly delta-specific new tritiated opioid peptide, [3H] deltorphin II. *Peptides*, 14(4), 885-888. [\[Link\]](#)
- Yasir, A., & Goyal, A. (2023). Enkephalin. In *StatPearls*. StatPearls Publishing. [\[Link\]](#)
- Lee, Y. S., et al. (2010). Development of novel enkephalin analogues which have enhanced opioid activities at both μ and δ opioid receptors. *Bioorganic & Medicinal Chemistry Letters*, 20(17), 5099-5102. [\[Link\]](#)
- Stoeber, M., et al. (2020). Mechanism of β -arrestin recruitment by the μ -opioid G protein-coupled receptor. *Proceedings of the National Academy of Sciences*, 117(28), 16644-16653. [\[Link\]](#)
- Bennett, M. A., et al. (2021). Modulating β -arrestin 2 recruitment at the δ - and μ -opioid receptors using peptidomimetic ligands. *RSC Medicinal Chemistry*, 12(9), 1546-1553. [\[Link\]](#)
- Bennett, M. A., et al. (2021). Modulating β -Arrestin-2 Recruitment at the δ - and μ -Opioid Receptors Using Peptidomimetic Ligands. *RSC Medicinal Chemistry*, 12(9), 1546-1553. [\[Link\]](#)
- Balboni, G., et al. (2017). Opioid Receptor Activity and Analgesic Potency of DPDPE Peptide Analogues Containing a Xylene Bridge. *Molecules*, 22(10), 1649. [\[Link\]](#)
- Bennett, M. A., et al. (2020). The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors. *Molecules*, 25(23), 5649. [\[Link\]](#)
- Mosberg, H. I., et al. (1983). [d-Pen2,d-Pen5]enkephalin, the standard delta opioid agonist, induces morphine-like behaviors in mice. *Semantic Scholar*. [\[Link\]](#)
- Poole, T. M., et al. (2020). Identification of a Novel Delta Opioid Receptor Agonist Chemotype with Potential Negative Allosteric Modulator Capabilities. *Molecules*, 25(24), 5961. [\[Link\]](#)
- Traynor, J., & Ondachi, P. (2023). Enkephalins and Pain Modulation: Mechanisms of Action and Therapeutic Perspectives. *International Journal of Molecular Sciences*, 24(13), 10892. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. pnas.org [pnas.org]
- 2. Physiology, Enkephalin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 3. Exploring the Backbone of Enkephalins To Adjust Their Pharmacological Profile for the δ -Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Opioid Receptor Activity and Analgesic Potency of DPDPE Peptide Analogues Containing a Xylene Bridge - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Structural requirements for delta opioid receptor binding - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. [D-Pen2,D-Pen5]enkephalin analogues with increased affinity and selectivity for delta opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Cyclic enkephalin analogues with exceptional potency and selectivity for delta-opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Topographically designed analogues of [D-Pen,D-Pen5]enkephalin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. The Meta-Position of Phe4 in Leu-Enkephalin Regulates Potency, Selectivity, Functional Activity, and Signaling Bias at the Delta and Mu Opioid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
- 10. experts.arizona.edu [experts.arizona.edu]
- 11. pdf.benchchem.com [pdf.benchchem.com]
- 12. pdf.benchchem.com [pdf.benchchem.com]
- 13. giffordbioscience.com [giffordbioscience.com]
- 14. δ -opioid receptor - Wikipedia [en.wikipedia.org]
- 15. Measurement of cAMP for Gas- and Gai Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 16. pdf.benchchem.com [pdf.benchchem.com]

- [17. resources.revvity.com](https://resources.revvity.com) [resources.revvity.com]
- [18. pdf.benchchem.com](https://pdf.benchchem.com) [pdf.benchchem.com]
- [19. Modulating \$\beta\$ -arrestin 2 recruitment at the \$\delta\$ - and \$\mu\$ -opioid receptors using peptidomimetic ligands - RSC Medicinal Chemistry \(RSC Publishing\)](https://pubs.rsc.org) [pubs.rsc.org]
- To cite this document: BenchChem. [A Researcher's Guide to Delta-Opioid Receptor Selectivity of Enkephalin Analogs]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b12325297/docs#a-researcher-s-guide-to-delta-opioid-receptor-selectivity-of-enkephalin-analogs>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

